Cas no 2229499-12-9 (2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine
• CAS No: 2229499-12-9
• MF: C₉H₈F₅N
• MW: 225.158539772034
• CID: 5854431
• PubChem ID: 165850360
• Update Time: 2025-10-31

2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1942698
• 2229499-12-9
• 2,2-difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine
• 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine

• Inchi： 1S/C9H8F5N/c10-6-1-2-7(11)8(12)5(6)3-9(13,14)4-15/h1-2H,3-4,15H2
• InChI Key： SEANPYWSMSPZFI-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C(=CC=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 225.05769007g/mol
• Monoisotopic Mass: 225.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine

Introduction to 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine (CAS No: 2229499-12-9)

2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine, identified by the CAS number 2229499-12-9, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties. The structural motif of 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine combines a fluorinated propanamine backbone with a trifluorophenyl group, making it a promising candidate for various applications in medicinal chemistry and material science.

The synthesis and characterization of 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine have been extensively studied due to its potential as an intermediate in the development of novel therapeutic agents. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, the trifluorophenyl group introduces rigidity and electronic modulation to the structure, influencing both its reactivity and biological activity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as bioavailability and half-life. Research has demonstrated that the introduction of fluorine atoms can alter the binding affinity of a molecule to its target receptor, leading to enhanced therapeutic efficacy. For instance, studies have shown that fluorinated amines exhibit potent activity against various enzymatic targets, making them valuable scaffolds for drug discovery.

The CAS number 2229499-12-9 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. The systematic naming of 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine adheres to the rules established by the International Union of Pure and Applied Chemistry (IUPAC), ensuring consistency and clarity in chemical communication.

One of the most compelling aspects of 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine is its potential utility in the development of agrochemicals. Fluorinated compounds are known to exhibit improved resistance to degradation and enhanced bioactivity against pests and pathogens. The structural features of this molecule make it a suitable candidate for designing next-generation pesticides that are more effective and environmentally sustainable.

Recent advancements in computational chemistry have enabled researchers to predict the properties and reactivity of complex molecules like 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine with high accuracy. These tools have been instrumental in optimizing synthetic routes and identifying novel derivatives with enhanced biological activity. For example, molecular modeling studies have revealed that modifications to the trifluorophenyl group can significantly alter the binding affinity of the compound to specific biological targets.

The pharmaceutical industry has also explored the use of fluorinated amine derivatives in the development of central nervous system (CNS) drugs. The ability of fluorine atoms to cross the blood-brain barrier has made such compounds attractive for treating neurological disorders. Preliminary studies on 2,2-Difluoro-3-(2,3,6-trifluorophenyl)propan-1-amine suggest that it may exhibit potential as an intermediate in synthesizing novel neuroactive agents.

In conclusion, 2 , 2 - D if luoro - 3 - ( 2 , 3 , 6 - T rif luoro ph enyl ) p rop an - 1 - a mine ( C AS N o: 2229499 -12 -9) represents a fascinating example of how structural modifications can lead to compounds with unique properties and applications. Its role as an intermediate in drug discovery underscores the importance of fluorinated compounds in modern chemistry. As research continues to uncover new possibilities for this molecule, it is likely that further applications will emerge in both pharmaceuticals and materials science.